Cas no 1805509-24-3 (3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine)
3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine
-
- Inchi: 1S/C7H6F3IN2/c8-4-1-5(6(9)10)13-7(11)3(4)2-12/h1,6H,2,12H2
- InChI Key: VCIIUYUMNBTACN-UHFFFAOYSA-N
- SMILES: IC1=C(C(=CC(C(F)F)=N1)F)CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 1.2
- Topological Polar Surface Area: 38.9
3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029036093-250mg |
3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine |
1805509-24-3 | 95% | 250mg |
$950.60 | 2022-04-01 | |
| Alichem | A029036093-500mg |
3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine |
1805509-24-3 | 95% | 500mg |
$1,819.80 | 2022-04-01 | |
| Alichem | A029036093-1g |
3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine |
1805509-24-3 | 95% | 1g |
$3,068.70 | 2022-04-01 |
3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine
3-(Aminomethyl)-6-(Difluoromethyl)-4-Fluoro-2-Iodopyridine: Structural Features and Emerging Applications in Chemical Biology
3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1805509-24-3) represents a structurally unique pyridine derivative characterized by multiple halogen and heteroatom substitutions. This compound combines a pyridine core with fluorinated substituents, an aminomethyl group, and an iodo atom, creating a scaffold with significant potential for medicinal chemistry applications. The strategic placement of difluoromethylene (-CHF₂) at the 6-position, fluoro (-F) at C4, and iodo (-I) at C2 positions introduces distinct electronic and steric effects that influence its reactivity profile.
The aminomethyl group (-CH₂NH₂) at the 3-position serves as a versatile functional handle for further derivatization. Recent studies highlight the importance of such amino functionalities in modulating pharmacokinetic properties through conjugation with biomolecules or formation of zwitterionic species. The combination of fluorine atoms and iodine in this structure aligns with modern drug design strategies emphasizing bioavailability enhancement and metabolic stability improvement.
Synthetic approaches to this compound typically involve cross-coupling methodologies such as the Suzuki-Miyaura reaction for introducing fluorinated motifs or the Buchwald-Hartwig amination for constructing the aminomethyl linkage. The presence of multiple reactive sites necessitates careful sequence planning to avoid unwanted side reactions, particularly between the electrophilic iodide and nucleophilic amine functionalities.
Computational studies on similar fluorinated pyridines reveal that the introduction of difluoromethylene groups can significantly alter molecular dipole moments, influencing intermolecular interactions with biological targets. For instance, the 6-difluoromethyl substitution has been shown to enhance binding affinity to G protein-coupled receptors (GPCRs) by optimizing hydrogen bonding patterns in receptor-ligand complexes.
In the context of medicinal chemistry, compounds containing both fluoro and iodo substituents are gaining attention for their dual roles in radiolabeling and pharmacophore development. The iodine atom provides opportunities for SPECT imaging applications, while fluorination often improves metabolic resistance through C-F bond strength. This duality makes 3-(aminomethyl)-6-difluoromethyl-pyridines particularly valuable in preclinical imaging agent development.
Recent advancements in click chemistry have demonstrated that the aminomethyl functionality can participate in strain-promoted alkyne azide cycloaddition (SPAAC) reactions under physiological conditions. This property opens avenues for bioconjugation applications where site-specific modification is required without disrupting native biomolecular structures.
The unique combination of halogen substituents also influences solubility profiles, with experimental data showing increased aqueous solubility compared to non-halogenated analogs. This characteristic is particularly advantageous for developing formulations requiring high dissolution rates or compatibility with biological systems.
In materials science research, fluorinated pyridines like this compound are being explored as building blocks for organic electronics due to their tunable redox properties. The iodide substitution may enable controlled electron transfer processes essential for organic photovoltaics or field-effect transistors.
Structural analysis via X-ray crystallography has revealed that the planar arrangement of the pyridine ring facilitates π-stacking interactions critical for supramolecular assembly processes. These interactions are being leveraged in self-assembly studies aimed at creating nanostructured materials with defined morphologies.
The synthesis strategy for this compound likely involves sequential functionalization steps starting from 2-bromo-pyridines or related intermediates. Protective group strategies may be necessary to isolate specific functionalities during multi-step syntheses targeting complex derivatives.
In enzyme inhibition studies, similar pyridyl scaffolds have demonstrated selectivity toward kinases involved in cell signaling pathways. The spatial orientation of substituents appears crucial in achieving target specificity while minimizing off-target effects through precise binding pocket complementarity.
Emerging research suggests that fluorinated nitrogen heterocycles exhibit enhanced resistance to cytochrome P450-mediated metabolism compared to their non-fluorinated counterparts. This property could significantly improve drug half-lives when incorporated into therapeutic agents targeting chronic diseases requiring long-term administration.
The iodide functionality presents opportunities for radiochemical labeling protocols using [¹²³I] or [¹³¹I] isotopes, which are essential tools in nuclear medicine imaging techniques such as single-photon emission computed tomography (SPECT). This dual-purpose characteristic enhances both diagnostic and therapeutic potential when incorporated into multifunctional drug candidates.
In metal coordination chemistry, pyridyl ligands bearing multiple heteroatoms demonstrate remarkable affinity toward transition metals like palladium or platinum. These coordination complexes are being investigated as catalysts for cross-coupling reactions under mild conditions suitable for pharmaceutical synthesis processes.
Computational docking simulations predict favorable interactions between this scaffold and various protein targets including ion channels and transporters due to its balanced hydrophobic/hydrophilic character resulting from strategic substituent placement across the aromatic ring system.
1805509-24-3 (3-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-2-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)